Cas no 1513991-01-9 ({1-2-(propan-2-yl)phenylcyclohexyl}methanamine)

• Product Name: {1-2-(propan-2-yl)phenylcyclohexyl}methanamine
• CAS No: 1513991-01-9
• MF: C₁₆H₂₅N
• MW: 231.376404523849
• CID: 5806347
• PubChem ID: 96805747
• Update Time: 2024-01-13

{1-2-(propan-2-yl)phenylcyclohexyl}methanamine Chemical and Physical Properties

Names and Identifiers

• {1-2-(propan-2-yl)phenylcyclohexyl}methanamine
• EN300-1770525
• {1-[2-(propan-2-yl)phenyl]cyclohexyl}methanamine
• 1513991-01-9

• Inchi： 1S/C16H25N/c1-13(2)14-8-4-5-9-15(14)16(12-17)10-6-3-7-11-16/h4-5,8-9,13H,3,6-7,10-12,17H2,1-2H3
• InChI Key： VZOKOILQMJEZPO-UHFFFAOYSA-N
• SMILES： NCC1(C2C=CC=CC=2C(C)C)CCCCC1

Computed Properties

• Exact Mass: 231.198699802g/mol
• Monoisotopic Mass: 231.198699802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 26Ų